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cat. No.: B1219685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of
tetrachlorodifluoroethane, focusing on their chemical and physical properties, synthesis, and
analytical methods. The information is intended for a technical audience and is presented to
facilitate research and development activities.

Introduction to Tetrachlorodifluoroethane Isomers

Tetrachlorodifluoroethane (CzClsF2) is a chlorofluorocarbon (CFC) that exists as two primary
isomers: the symmetric 1,1,2,2-tetrachloro-1,2-difluoroethane (CFC-112) and the asymmetric
1,1,1,2-tetrachloro-2,2-difluoroethane (CFC-112a).[1][2][3] Historically, these compounds have
been used as refrigerants, solvents, and chemical intermediates.[4][5] However, due to their
ozone-depleting potential, their production and use have been largely phased out under the
Montreal Protocol.[6] Despite this, they remain of interest for research purposes, particularly in
atmospheric chemistry and for the development of alternative compounds.

Physical and Chemical Properties

The physical and chemical properties of CFC-112 and CFC-112a are summarized in the table
below. These properties are critical for understanding their environmental fate, potential
applications, and for designing safe handling procedures.
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1,1,2,2-Tetrachloro-1,2-

1,1,1,2-Tetrachloro-2,2-

Property . .
difluoroethane (CFC-112) difluoroethane (CFC-112a)
. asym-
sym-Tetrachlorodifluoroethane, )
Synonyms Tetrachlorodifluoroethane,
Freon 112, R-112
Freon 112a, R-112a
CAS Number 76-12-0[4] 76-11-9[3]
Molecular Formula CCIz2FCCI2F[4] CCIsCCIF7[7]
Molar Mass 203.82 g/mol [2] 203.83 g/mol
Colorless low-melting solid or S )
S ) Colorless solid with a slight,
Appearance liquid with a slight ethereal )
ether-like odor[7]
odor[4]
Melting Point 26.5 °C (79.7 °F; 299.6 K)[4] 40.6 °C (105.1 °F; 313.7 K)[7]
Boiling Point 92.8 °C (199.0 °F; 365.9 K)[2] 91.5 °C (196.7 °F; 364.6 K)[7]

Density (liquid)

1.64 g/cm3 at 30 °C[4]

1.65 g/cm3 at 25 °C[3][7]

Solubility in Water

120 mg/L at 25 °C[4]

Insoluble

Solubility in Organic Solvents

Soluble in ethanol, ethyl ether,

chloroform[4]

Soluble in many organic

solvents

Vapor Pressure

40 mmHg at 21.1 °C

40 mmHg at 20 °C

Ozone Depletion Potential
(ODP)

1.0

1.0[8]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of specific

CFCs are not readily available in the public domain. However, standard methodologies for

determining the properties of halogenated hydrocarbons can be applied.

Melting Point Determination (Capillary Method)
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The melting point of the solid isomers can be determined using a standard capillary melting

point apparatus.

Sample Preparation: A small amount of the solid sample is finely ground and packed into a
capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.

Determination: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near
the expected melting point.

Data Recording: The temperature at which the first liquid appears and the temperature at
which the entire sample becomes liquid are recorded as the melting point range. For a pure
substance, this range should be narrow.

Boiling Point Determination (Thiele Tube Method)

The boiling point of the liquid isomers can be determined using a Thiele tube.

Apparatus Setup: A small amount of the liquid is placed in a small test tube. A capillary tube,
sealed at one end, is inverted and placed inside the test tube. The test tube is then attached
to a thermometer.

Heating: The Thiele tube, containing a high-boiling mineral oil, is heated gently. The
thermometer and test tube assembly are immersed in the oil.

Observation: As the liquid in the test tube heats up, a stream of bubbles will emerge from the
open end of the inverted capillary tube.

Data Recording: The heating is stopped, and the liquid is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the
boiling point.

Density Measurement (Vibrating Tube Densimeter)

The density of the liquid isomers can be accurately measured using a vibrating tube

densimeter.
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Calibration: The instrument is calibrated using fluids of known density, such as dry air and
distilled water.

Sample Injection: A small volume of the liquid sample is injected into the U-shaped vibrating
tube.

Measurement: The instrument measures the oscillation period of the tube, which is directly
related to the density of the sample. The temperature of the sample is precisely controlled.

Data Output: The density is calculated by the instrument's software and displayed.

Analytical Determination (Gas Chromatography)

The identification and quantification of the isomers can be performed using gas

chromatography (GC) with a flame ionization detector (FID) or an electron capture detector
(ECD), as outlined in NIOSH Method 1016.

o Sample Collection: Air samples can be collected using a solid sorbent tube containing

activated charcoal.

Sample Preparation: The analytes are desorbed from the charcoal using a suitable solvent,
such as carbon disulfide.

GC Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph.

[e]

Column: A packed or capillary column suitable for separating halogenated hydrocarbons is
used.

[e]

Carrier Gas: Nitrogen or another inert gas is used as the carrier gas.

o

Temperature Program: A suitable temperature program is used to achieve separation of
the isomers.

o

Detection: A flame ionization detector (FID) is commonly used for quantification.

Calibration: The instrument is calibrated using standard solutions of the
tetrachlorodifluoroethane isomers of known concentrations.
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Synthesis and Reactions

The isomers of tetrachlorodifluoroethane can be synthesized through various routes, and they
undergo specific chemical reactions.

Synthesis of 1,1,2,2-Tetrachloro-1,2-difluoroethane
(CFC-112)

One method for the synthesis of CFC-112 is the photo-chlorination of by-products from the
production of 1,1-difluoro-1-chloroethane (HCFC-142b).

By-products from HCFC-142b production ]
(e.g., 1,2-dichloro-1,1-difluoroethane, 1,1,2,2-Tetrachloro-1,2-difluoroethane
1,1,1-trichloro-2,2-difluoroethane) (CFC-112)
Photo-chlorination
(Light, Heat)

Chlorine (CI2) Hydrogen Chloride (HCI)

Click to download full resolution via product page

Caption: Synthesis of CFC-112 via photo-chlorination.

Synthesis of 1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)

CFC-112a can be synthesized by the reaction of tetrachloroethylene with anhydrous hydrogen
fluoride in the presence of a catalyst.

Tetrachloroethylene

Catalytic Fluorination 1,1,1,2-Tetrachloro-2,2-difluoroethane
(e.g., Antimony pentachloride) (CFC-112a)

Hydrogen Fluoride (HF)

Click to download full resolution via product page
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Caption: Synthesis of CFC-112a from tetrachloroethylene.

Dehalogenation of 1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)

A notable reaction of CFC-112a is its dehalogenation with zinc in methanol to produce 1,1-
dichloro-2,2-difluoroethylene, a valuable monomer.

1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)

1,1-Dichloro-2,2-difluoroethylene

Zinc (Zn) Dehalogenation

Solvent. . -
. Zinc Chloride (ZnCl2)

Methanol (CH3OH)

Click to download full resolution via product page

Caption: Dehalogenation of CFC-112a to form a fluoroolefin.

Biological Sighaling Pathways

It is important to note that as synthetic chlorofluorocarbons, 1,1,2,2-tetrachloro-1,2-
difluoroethane (CFC-112) and 1,1,1,2-tetrachloro-2,2-difluoroethane (CFC-112a) are not
known to be involved in any biological signaling pathways. These compounds are of
environmental and toxicological concern due to their effects on the ozone layer and their
potential for bioaccumulation, rather than for specific interactions with cellular signaling
cascades. Therefore, diagrams of signaling pathways are not applicable to these molecules.

Conclusion

This technical guide has provided a detailed overview of the isomers of
tetrachlorodifluoroethane, CFC-112 and CFC-112a. The tabulated physical and chemical
properties, along with the generalized experimental protocols and synthesis diagrams, offer a
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valuable resource for researchers and scientists. While these compounds have been phased
out of widespread use, their study remains relevant for understanding atmospheric chemistry,
developing new chemical entities, and for historical environmental assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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